Cas no 1431719-89-9 (6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine
• CAS No: 1431719-89-9
• MF: C₃₁H₂₃ClN₄
• MW: 486.99412560463
• MDL: MFCD31630923
• CID: 4604271
• PubChem ID: 89526396
• Update Time: 2025-08-04

6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine
• ANYMZZWYMAFJDL-UHFFFAOYSA-N
• 1H-Pyrazolo[4,3-c]pyridine, 6-chloro-3-(2-methyl-4-pyridinyl)-1-(triphenylmethyl)-
• 6-chloro-3-(2-methylpyridin-4-yl)-1-tritylpyrazolo[4,3-c]pyridine
• 1431719-89-9
• CS-15619
• SCHEMBL14896333
• CS-WAA0072
• DB-197052
• CS-0035380
• AKOS037650980
• 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine

• MDL： MFCD31630923
• Inchi： 1S/C31H23ClN4/c1-22-19-23(17-18-33-22)30-27-21-34-29(32)20-28(27)36(35-30)31(24-11-5-2-6-12-24,25-13-7-3-8-14-25)26-15-9-4-10-16-26/h2-21H,1H3
• InChI Key： ANYMZZWYMAFJDL-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C(C1C=CN=C(C)C=1)=NN2C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 486.1611244g/mol
• Monoisotopic Mass: 486.1611244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 7.2

Additional information on 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine

Comprehensive Overview of 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1431719-89-9)

The compound 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1431719-89-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core substituted with a 2-methylpyridin-4-yl group and a trityl protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting protein kinases and other enzymatic pathways.

In recent years, the demand for pyrazolo[4,3-c]pyridine derivatives has surged due to their versatility in medicinal chemistry. The 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine compound is often explored for its role in developing inhibitors for inflammatory diseases and cancer. Its chloro and methylpyridin substituents enhance its binding affinity to biological targets, making it a promising candidate for further optimization. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design, a topic frequently searched by professionals in the field.

The trityl group in this compound serves as a protective moiety, ensuring stability during synthetic transformations. This feature is critical in multi-step organic syntheses, where protecting groups are essential to prevent unwanted side reactions. The compound’s CAS No. 1431719-89-9 is often referenced in patent literature, highlighting its industrial relevance. Given the increasing focus on green chemistry and sustainable synthesis, researchers are also investigating eco-friendly methods to produce such intermediates, another hot topic in scientific communities.

From a technical standpoint, the 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine exhibits favorable physicochemical properties, including moderate solubility in organic solvents and thermal stability. These characteristics make it suitable for various analytical techniques, such as NMR spectroscopy and HPLC purification, which are commonly discussed in online forums and research papers. Its molecular weight and structural complexity also make it an interesting subject for computational chemistry studies, a field that has seen exponential growth due to advancements in AI-driven modeling tools.

In summary, 6-Chloro-3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1431719-89-9) represents a cutting-edge compound with broad applications in life sciences. Its relevance to drug discovery, agrochemical development, and material science ensures its continued prominence in research. As the scientific community increasingly prioritizes precision medicine and targeted therapies, this compound’s potential will likely be further unlocked through innovative synthetic and analytical approaches.